2-[9-(3,5-DIMETHYLPHENYL)-1-METHYL-2,4-DIOXO-1H,2H,3H,4H,6H,7H,8H,9H-PYRIMIDO[1,2-G]PURIN-3-YL]ACETAMIDE

• IUPAC Name: 2-[9-(3,5-dimethylphenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C19H22N6O3/c1-11-7-12(2)9-13(8-11)23-5-4-6-24-15-16(21-18(23)24)22(3)19(28)25(17(15)27)10-14(20)26/h7-9H,4-6,10H2,1-3H3,(H2,20,26)
• InChI Key: JJLUCDQZAGNFHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2CCCN3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=O)N)C
• Molecular Formula: C19H22N6O3
• Molecular Weight: 382.4 g/mol
• CAS No.: 845902-08-1

Description

This compound is a purine-pyrimidine hybrid derivative characterized by a fused bicyclic core (pyrimido[1,2-g]purine) substituted with a 3,5-dimethylphenyl group at position 9, a methyl group at position 1, and an acetamide moiety at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[9-(3,5-DIMETHYLPHENYL)-1-METHYL-2,4-DIOXO-1H,2H,3H,4H,6H,7H,8H,9H-PYRIMIDO[1,2-G]PURIN-3-YL]ACETAMIDE involves multiple steps, including the formation of the pyrimido[1,2-g]purin core and subsequent functionalization. The reaction conditions typically involve the use of organic solvents, catalysts, and specific temperature and pressure conditions to achieve the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include continuous flow reactors, automated synthesis systems, and rigorous quality control measures to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

2-[9-(3,5-DIMETHYLPHENYL)-1-METHYL-2,4-DIOXO-1H,2H,3H,4H,6H,7H,8H,9H-PYRIMIDO[1,2-G]PURIN-3-YL]ACETAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents to modify the functional groups.

Substitution: The compound can undergo substitution reactions where specific functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate the reactions. The conditions may vary depending on the desired reaction, including temperature, pressure, and solvent choice.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions may produce compounds with different functional groups.

Scientific Research Applications

2-[9-(3,5-DIMETHYLPHENYL)-1-METHYL-2,4-DIOXO-1H,2H,3H,4H,6H,7H,8H,9H-PYRIMIDO[1,2-G]PURIN-3-YL]ACETAMIDE has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-[9-(3,5-DIMETHYLPHENYL)-1-METHYL-2,4-DIOXO-1H,2H,3H,4H,6H,7H,8H,9H-PYRIMIDO[1,2-G]PURIN-3-YL]ACETAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Key Structural Analog Identified: 9-(3,5-Dimethylphenyl)-1,7-Dimethyl-6,7,8,9-Tetrahydropyrimido[2,1-f]Purine-2,4(1H,3H)-Dione (CAS: 714245-09-7)

This analog shares the 3,5-dimethylphenyl substituent but differs in three critical aspects:

Core Structure : The fused bicyclic system is pyrimido[2,1-f]purine instead of pyrimido[1,2-g]purine, altering ring conformation and electronic distribution.

Substituents : It features a 1,7-dimethyl configuration versus the target compound’s 1-methyl group and acetamide at position 3.

Comparative Analysis Table

Property	Target Compound	Analog (714245-09-7)
Core Structure	Pyrimido[1,2-g]purine	Pyrimido[2,1-f]purine
Key Substituents	1-Methyl, 3-Acetamide, 9-(3,5-dimethylphenyl)	1,7-Dimethyl, 9-(3,5-dimethylphenyl)
Ring Saturation	Fully unsaturated	Partially saturated (6,7,8,9-tetrahydro)
Molecular Weight	~400–420 g/mol (estimated)	~380–400 g/mol (estimated)
Polarity	Higher (due to acetamide)	Lower (lack of polar groups)
Predicted Solubility (LogP)	~2.5–3.0 (moderate)	~3.5–4.0 (lipophilic)

Research Findings and Data Gaps

• Toxicity Prediction : Data-mining approaches (e.g., substructure analysis) suggest that shared motifs like the 3,5-dimethylphenyl group may correlate with metabolic stability but could also introduce hepatotoxicity risks due to cytochrome P450 interactions .
• Experimental Data Limitations: No direct comparative studies on binding affinities or pharmacokinetics are available. Computational modeling (e.g., molecular docking) is recommended to prioritize analogs for synthesis and testing.

Biological Activity

The compound 2-[9-(3,5-dimethylphenyl)-1-methyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimidino[1,2-g]purin-3-yl]acetamide is a purine derivative that has garnered interest due to its potential biological activities. This article reviews its biological properties based on various studies and findings.

• Molecular Formula : C20H24N6O3
• Molecular Weight : 396.4 g/mol
• IUPAC Name : 2-[9-(3,5-dimethylphenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetamide
• LogP : 1.7743
• Hydrogen Bond Acceptors : 8
• Hydrogen Bond Donors : 1

Anticancer Activity

Research has shown that compounds similar to 2-[9-(3,5-dimethylphenyl)-1-methyl-2,4-dioxo-purine derivatives exhibit promising anticancer properties. For instance:

• In vitro studies demonstrated moderate antineoplastic activity against various cancer cell lines such as TK-10 (renal carcinoma) and HT-29 (colorectal carcinoma) at micromolar concentrations .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties:

• A study assessed the antimicrobial efficacy against both Gram-positive and Gram-negative bacteria. Compounds in the same class showed significant antibacterial activity with minimum inhibitory concentrations (MICs) ranging from 10 to 50 µg/mL against strains like Escherichia coli and Staphylococcus aureus .

The mechanism by which these compounds exert their biological effects often involves:

• Inhibition of key enzymes involved in cellular processes. For example, purine derivatives can inhibit DNA synthesis by targeting nucleoside triphosphate pools or interfering with nucleotide metabolism .

Case Study 1: Anticancer Efficacy

In a recent study focusing on derivatives of purine compounds:

• Objective : To evaluate the cytotoxic effects on cancer cell lines.
• Results : The compound exhibited IC50 values in the range of 5–15 µM against selected cancer cell lines. The study concluded that structural modifications could enhance potency and selectivity towards cancer cells .

Case Study 2: Antimicrobial Testing

Another investigation focused on the antimicrobial properties:

• Objective : To determine the effectiveness against bacterial strains.
• Results : The compound demonstrated effective inhibition of bacterial growth at concentrations as low as 10 µg/mL. The presence of the dimethylphenyl group was crucial for enhancing activity against resistant strains .

Data Tables

Property	Value
Molecular Weight	396.4 g/mol
LogP	1.7743
Hydrogen Bond Acceptors	8
Hydrogen Bond Donors	1
Anticancer IC50 Range	5–15 µM
Antimicrobial MIC Range	10–50 µg/mL